Cas no 71957-08-9 (Cobalt(II) gluconate hydrate)

Cobalt(II) gluconate hydrate Properties

Names and Identifiers

• Cobalt(II) gluconate hydrate
• (2S,3R,4S,5S)-2,3,4,5,6-pentahydroxyhexanoic acid
• Bis(D-gluconato-O1,O2)cobalt
• COBALT GLUCONATE
• Cobalt(II) gluconate
• EINECS 276-206-1
• +Expand

• MDL： MFCD02684006
• InChIKey： BMJZVKPTRWYLKB-IYEMJOQQSA-L
• Inchi： InChI=1S/2C6H12O7.Co/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h2*2-5,7-11H,1H2,(H,12,13);/q;;+2/p-2/t2*2-,3-,4+,5-;/m11./s1
• SMILES： C([C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O)O.[Co+2]

Computed Properties

• Exact Mass: 449.03400
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 451.05
• Heavy Atom Count: 27
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 2
• Topological Polar Surface Area: 277A^2

Experimental Properties

• LogP: -7.14040
• PSA: 254.90000
• Boiling Point: 673.6°C at 760 mmHg
• Melting Point: >300°C
• Flash Point: 375.1°C
• Solubility: Aqueous Acid
• Color/Form: Pink powder.
• Solubility: Not determined.